Cas no 2034324-47-3 (2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
• CAS No: 2034324-47-3
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 6484090
• PubChem ID: 119102832
• Update Time: 2025-05-20

2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
• 2,5-dimethyl-N-{2-[5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide
• AKOS026695153
• 2,5-dimethyl-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide
• 2034324-47-3
• 2,5-dimethyl-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
• F6525-2459

• Inchi： 1S/C18H20N4O2/c1-12-9-17(15-5-4-6-19-11-15)21-22(12)8-7-20-18(23)16-10-13(2)24-14(16)3/h4-6,9-11H,7-8H2,1-3H3,(H,20,23)
• InChI Key： NCLRBZMUDXTUCH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(NCCN1C(C)=CC(C2C=NC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 324.15862589g/mol
• Monoisotopic Mass: 324.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73Ų

Additional information on 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide

Introduction to 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide (CAS No. 2034324-47-3)

2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide, with the CAS number 2034324-47-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as pyrazole derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a pyridine ring and a furan moiety, contribute to its intriguing pharmacological profile.

The chemical structure of 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide consists of a furan ring substituted with two methyl groups and an amide group. The amide group is attached to an ethyl chain that is further substituted with a pyrazole ring, which itself is functionalized with a methyl group and a pyridine ring. This complex arrangement of functional groups imparts the compound with unique chemical properties and biological activities.

Recent studies have highlighted the potential of 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide have also been studied in detail. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

The synthetic route for the preparation of 2,5-dimethyl-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yethylethyl}furan--carboxamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyrazole ring through a cyclocondensation reaction and the subsequent attachment of the furan moiety via an amide coupling reaction. These synthetic methods are well-documented in the literature and can be readily adapted for large-scale production.

In conclusion, 2,5-dimethyl-N-{2--methyl--(pyridin--yl)--H-pyrazol--ylethyl}furan--carboxamide (CAS No. 2034324--7) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore its potential therapeutic applications and optimize its pharmacological properties for eventual use in clinical settings.